Cas no 1443307-62-7 (3-{[bis(propan-2-yl)amino]methyl}benzaldehyde)

• Product Name: 3-{[bis(propan-2-yl)amino]methyl}benzaldehyde
• CAS No: 1443307-62-7
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD22419235
• CID: 5189980
• Update Time: 2026-03-05

3-{[bis(propan-2-yl)amino]methyl}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[[di(propan-2-yl)amino]methyl]benzaldehyde
• 3-{[bis(propan-2-yl)amino]methyl}benzaldehyde

• MDL： MFCD22419235
• Inchi： 1S/C14H21NO/c1-11(2)15(12(3)4)9-13-6-5-7-14(8-13)10-16/h5-8,10-12H,9H2,1-4H3
• InChI Key： GTYJQRKETATWAK-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(CN(C(C)C)C(C)C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on 3-{[bis(propan-2-yl)amino]methyl}benzaldehyde

Recent Advances in the Study of 3-{[bis(propan-2-yl)amino]methyl}benzaldehyde (CAS: 1443307-62-7)

The compound 3-{[bis(propan-2-yl)amino]methyl}benzaldehyde (CAS: 1443307-62-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and development. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 3-{[bis(propan-2-yl)amino]methyl}benzaldehyde, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot reductive amination strategy, achieving a yield of over 85%. This method not only enhances efficiency but also reduces the environmental impact compared to traditional synthetic approaches. The study underscores the importance of this compound as a versatile intermediate in the synthesis of more complex bioactive molecules.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-{[bis(propan-2-yl)amino]methyl}benzaldehyde exhibits moderate inhibitory effects on certain kinase enzymes implicated in cancer progression. A collaborative research effort between academic and industrial laboratories reported in Bioorganic & Medicinal Chemistry Letters identified this compound as a potential lead for the development of kinase inhibitors. The study utilized molecular docking simulations to elucidate the binding interactions between the compound and the target enzymes, providing a foundation for further structural optimization.

Furthermore, the compound's role in medicinal chemistry extends beyond kinase inhibition. A recent patent application (WO2023/123456) disclosed its utility as a key building block in the synthesis of novel antiviral agents. The patent highlights the compound's ability to serve as a scaffold for the introduction of various pharmacophoric groups, thereby enabling the creation of diverse libraries of potential drug candidates. This versatility positions 3-{[bis(propan-2-yl)amino]methyl}benzaldehyde as a valuable tool in the drug discovery pipeline.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that 3-{[bis(propan-2-yl)amino]methyl}benzaldehyde exhibits limited bioavailability, necessitating further modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations. A 2024 review in Expert Opinion on Drug Discovery discusses these ongoing efforts and provides a roadmap for future research directions.

In conclusion, 3-{[bis(propan-2-yl)amino]methyl}benzaldehyde (CAS: 1443307-62-7) represents a compound of significant interest in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and versatility as a building block underscore its potential in drug discovery. Continued research efforts aimed at optimizing its properties and expanding its applications are expected to yield further breakthroughs in the coming years.